Cas no 89686-35-1 (1H-Pyrrol-2-ol, 3,4-dimethyl-)

• Product Name: 1H-Pyrrol-2-ol, 3,4-dimethyl-
• CAS No: 89686-35-1
• MF: C₆H₉NO
• MW: 111.141761541367
• CID: 592277
• PubChem ID: 13795006
• Update Time: 2025-04-19

1H-Pyrrol-2-ol, 3,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrol-2-ol, 3,4-dimethyl-
• 3,4-dimethyl-1H-pyrrol-2-ol
• DTXSID80549689
• 89686-35-1
• SCHEMBL11729997

• Inchi： 1S/C6H9NO/c1-4-3-7-6(8)5(4)2/h3,7-8H,1-2H3
• InChI Key： HSWTUQOADKTPMF-UHFFFAOYSA-N
• SMILES： OC1=C(C)C(C)=CN1

Computed Properties

• Exact Mass: 111.068413911g/mol
• Monoisotopic Mass: 111.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 84.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 36Ų